Cas no 1001500-08-8 (4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol)

4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core functionalized with a cyclopropyl group and a methylpyrazole moiety. Its structural complexity and sulfur-containing thiol group make it a versatile intermediate in medicinal chemistry and agrochemical research. The compound exhibits potential as a building block for the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or ligands due to its ability to form stable interactions with metal ions and biomolecular targets. Its stability and synthetic accessibility further enhance its utility in high-throughput screening and structure-activity relationship studies.
4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol structure
1001500-08-8 structure
Product Name:4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
CAS No:1001500-08-8
MF:C9H11N5S
MW:221.282139062881
MDL:MFCD04969180
CID:3059131
PubChem ID:7017489
Update Time:2025-06-10

4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
    • DTXSID201132313
    • STK312416
    • AKOS000309377
    • CS-0300554
    • EN300-229372
    • 4-CYCLOPROPYL-5-(1-METHYL-1H-PYRAZOL-5-YL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
    • BBL038687
    • 4-cyclopropyl-3-(2-methylpyrazol-3-yl)-1H-1,2,4-triazole-5-thione
    • 4-cyclopropyl-5-(2-methylpyrazol-3-yl)-2H-1,2,4-triazole-3-thione
    • 4-Cyclopropyl-5-(2-methyl-2H-pyrazol-3-yl)-4H-[1,2,4]triazole-3-thiol
    • 4-Cyclopropyl-2,4-dihydro-5-(1-methyl-1H-pyrazol-5-yl)-3H-1,2,4-triazole-3-thione
    • 1001500-08-8
    • MDL: MFCD04969180
    • Inchi: 1S/C9H11N5S/c1-13-7(4-5-10-13)8-11-12-9(15)14(8)6-2-3-6/h4-6H,2-3H2,1H3,(H,12,15)
    • InChI Key: YGIOAZXLWSDATL-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2=CC=NN2C)N1C1CC1

Computed Properties

  • Exact Mass: 221.07351655Da
  • Monoisotopic Mass: 221.07351655Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 77.5Ų

4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
025875-1g
4-Cyclopropyl-5-(2-methyl-2H-pyrazol-3-yl)-4H-[1,2,4]triazole-3-thiol
1001500-08-8
1g
£227.00 2022-02-28
Chemenu
CM483021-1g
4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
1001500-08-8 97%
1g
$262 2023-01-05
Enamine
EN300-229372-0.05g
4-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
1001500-08-8 95%
0.05g
$528.0 2024-06-20
Enamine
EN300-229372-0.1g
4-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
1001500-08-8 95%
0.1g
$553.0 2024-06-20
Enamine
EN300-229372-0.25g
4-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
1001500-08-8 95%
0.25g
$579.0 2024-06-20
Enamine
EN300-229372-0.5g
4-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
1001500-08-8 95%
0.5g
$603.0 2024-06-20
Enamine
EN300-229372-1.0g
4-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
1001500-08-8 95%
1.0g
$628.0 2024-06-20
Enamine
EN300-229372-2.5g
4-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
1001500-08-8 95%
2.5g
$1230.0 2024-06-20
Enamine
EN300-229372-5.0g
4-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
1001500-08-8 95%
5.0g
$1821.0 2024-06-20
Enamine
EN300-229372-10.0g
4-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol
1001500-08-8 95%
10.0g
$2701.0 2024-06-20

Additional information on 4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol

Professional Introduction to 4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1001500-08-8)

4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1001500-08-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key functional groups, including a cyclopropyl side chain, a 1-methyl-1H-pyrazol moiety, and a 4H-1,2,4-triazole core, which collectively contribute to its unique chemical and pharmacological properties.

The synthesis of 4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the cyclopropyl group enhances the compound's lipophilicity, making it more soluble in organic solvents and potentially improving its bioavailability. Additionally, the presence of the 1-methyl-1H-pyrazol ring system introduces additional binding sites for interaction with biological targets, which is crucial for drug design.

In recent years, there has been growing interest in exploring the therapeutic potential of triazole derivatives due to their broad spectrum of biological activities. The 4H-1,2,4-triazole core is known for its ability to modulate various enzymatic pathways and receptor interactions, making it a valuable scaffold for developing novel therapeutic agents. Specifically, studies have shown that triazole-based compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties.

The unique structural features of 4-Cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-4H-1,2,4-triazole-3-thiol position it as a promising candidate for further investigation in drug discovery. Researchers have been particularly interested in its potential as an inhibitor of key enzymes involved in cancer progression. Preliminary studies have suggested that this compound may interfere with the activity of enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are critical for cell cycle regulation and tumor growth.

1-methyl-1H-pyrazol moiety in the molecule has been identified as a key pharmacophore that enhances binding affinity to biological targets. This moiety is known to interact with proteins through hydrogen bonding and hydrophobic interactions, which are essential for maintaining stable enzyme-substrate complexes. The cyclopropyl group also contributes to the compound's overall binding affinity by occupying hydrophobic pockets within the target protein. , this compound has also shown promise in other therapeutic areas< strong > . For instance< strong > , studies have indicated that it may possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). This makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. . Animal studies have provided valuable insights into the pharmacokinetic properties of 4-Cyclopropyl - 5 - ( 1 - methyl - 1 H - pyrazol - 5 - yl ) - 4 H - 1 ,2 ,4 - triazole - 3 - thiol< strong > . These studies have demonstrated that the compound is well-tolerated at various doses and exhibits favorable distribution patterns within different tissues. Additionally< strong > , preliminary toxicity assessments have shown no significant adverse effects at tested concentrations. , < strong > there is growing optimism about the future applications of compounds like 4-Cyclopropyl - 5 - ( 1 - methyl - 1 H - pyrazol - 5 - yl ) - 4 H - 1 ,2 ,4-triazole .3-thiol< strong > . < strong > . < strong > . It is anticipated that further optimization will enhance its therapeutic potential< strong > , < strong > leading to novel treatments for various diseases< strong > p >
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd